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Compound of Interest

Compound Name: Avermectin Bla monosaccharide

Cat. No.: B605700

A-Technical-Guide-to-Avermectin-Bla-
Monosaccharide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Avermectin Bla
monosaccharide, a key derivative of the potent anthelmintic and insecticidal agent,
Avermectin Bla. This document details its physicochemical properties, experimental protocols
for its preparation and characterization, and insights into its biological mechanism of action.

Physicochemical Properties of Avermectin Bla
Monosaccharide

Avermectin Bla monosaccharide is a semi-synthetic macrolide produced by the selective
acid hydrolysis of the terminal oleandrose sugar from Avermectin Bla.[1] This modification
results in a potent inhibitor of nematode larval development, though it is devoid of the paralytic
activity observed with the parent compound.[1] The key quantitative data for this compound are
summarized in the table below.
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Property Value References
Molecular Formula C41H60011 [1112113114]
Molecular Weight 728.9 g/mol [1][4]

Exact Mass 728.4136 [2]

Elemental Analysis

C: 67.56%, H: 8.30%, O:
24.14%

[2]

CAS Number

71831-09-9

[1](2]

Experimental Protocols
Generation of Avermectin Bla Monosaccharide via Acid

Hydrolysis

This protocol describes the controlled acid hydrolysis of Avermectin Bla to yield its

monosaccharide derivative.

Materials:

Procedure:

e Dissolve 1.0 g of Avermectin Bla in 100 mL of ACN.[5]

Avermectin Bla (1.0 g)[5]

Acetonitrile (ACN)[5]

0.5 M Hydrochloric Acid (HCI)[5]

0.5 M Sodium Hydroxide (NaOH)[5]

10 mM Ammonium Acetate (NH4OAc) in Water (H20)[5]

Ultimate AQ-C18 column (250 x 70 mm, 10 um particle size)[5]

e Add 100 mL of 0.5 M HCI to the solution and stir for 24 hours.[5]
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» Neutralize the reaction by adding 100 mL of 0.5 M NaOH.[5]
e Add an additional 100 mL of ACN to the neutralized solution.[5]

o Separate the resulting degradation product using a gradient elution on an Ultimate AQ-C18
column at room temperature.[5]

e The mobile phase consists of a gradient of 10 mM NH4OAc in H20 (Mobile Phase A) and
ACN (Mobile Phase B).[5]

e The gradient elution is performed at a flow rate of 200 mL/min as follows:
o 0 min: 55% B
o 41 min: 77% B
o 42 min: 100% B

o 47 min: 100% B[5]
Characterization by High-Resolution Mass Spectrometry
(HRMS) and Nuclear Magnetic Resonance (NMR)
Spectroscopy

The identity and purity of the synthesized Avermectin Bla monosaccharide can be confirmed
using LC-HRMS and NMR.

Instrumentation:

 Liquid chromatography-high resolution mass spectrometer (LC-HRMS)[5]

e Nuclear magnetic resonance (NMR) spectrometer (for 1D and 2D spectra)[5]
LC-HRMS Analysis:

e Analyze the forced degraded samples using a gradient elution on an ACE UltraCore 2.5
SuperC18 column (150 x 4.6 mm, 2.5 um particle size).[5]
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o Employ positive ionization mode (ESI+) for mass spectrometry data collection.[5]

o Set the mass spectrometer parameters as follows:

o Capillary voltage: 3.0 kV

[¢]

Sampling cone voltage: 40 V

[e]

Source temperature: 100 °C

o

Cone gas flow rate: 50 L/h

[¢]

Desolvation gas flow rate: 600 L/h at 350 °C[5]
e Obtain a full MS scan within the mass range of 50-1200 Da.[5]

e The identity of monosaccharide Bla is confirmed by the loss of a single saccharide unit from
Avermectin Bla.[5]

NMR Analysis:
e Acquire 1D (*H and 13C) and 2D (COSY, HMBC) NMR spectra.[5]
o Compare the spectra of the product with that of the starting Avermectin Bla.

e The absence of the signals corresponding to the second saccharide unit in the product's
spectra, along with key chemical shift changes at H-4' and C-4', confirms the formation of the
monosaccharide.[5]

Visualizations

Experimental Workflow: Generation and Analysis of
Avermectin Bla Monosaccharide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b605700?utm_src=pdf-custom-synthesis
https://agscientific.com/products/antibiotics/antibiotics-a/avermectin-b1a-monosaccharide-1-mg.html
https://www.medkoo.com/products/36987
https://www.simsonpharma.com/product/avermectin-b1a-monosaccharide
https://www.simsonpharma.com/product/avermectin-b1a-monosaccharide
https://www.caymanchem.com/product/26690/avermectin-b1a-monosaccharide
https://www.tandfonline.com/doi/full/10.1080/10826076.2025.2493203?src=
https://www.benchchem.com/product/b605700#molecular-weight-and-formula-of-avermectin-b1a-monosaccharide
https://www.benchchem.com/product/b605700#molecular-weight-and-formula-of-avermectin-b1a-monosaccharide
https://www.benchchem.com/product/b605700#molecular-weight-and-formula-of-avermectin-b1a-monosaccharide
https://www.benchchem.com/product/b605700#molecular-weight-and-formula-of-avermectin-b1a-monosaccharide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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